Cas no 65910-03-4 (Benzene, 2-chloro-1-(dichloromethyl)-4-isocyanato-)

• Product Name: Benzene, 2-chloro-1-(dichloromethyl)-4-isocyanato-
• CAS No: 65910-03-4
• MF: C₈H₄Cl₃NO
• MW: 236.482459068298
• CID: 1692228
• PubChem ID: 71375324
• Update Time: 2025-04-21

Benzene, 2-chloro-1-(dichloromethyl)-4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-(dichloromethyl)-4-isocyanato-
• 2-chloro-1-(dichloromethyl)-4-isocyanatobenzene
• 65910-03-4
• DTXSID30798064

• Inchi： 1S/C8H4Cl3NO/c9-7-3-5(12-4-13)1-2-6(7)8(10)11/h1-3,8H
• InChI Key： NEXGXEWQSAZMNX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(Cl)Cl)N=C=O

Computed Properties

• Exact Mass: 234.93602
• Monoisotopic Mass: 234.935847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43